![molecular formula C12H8ClF3N2O2 B2807983 N-(4-chloro-3-methyl-5-isoxazolyl)-3-(trifluoromethyl)benzenecarboxamide CAS No. 478262-53-2](/img/structure/B2807983.png)
N-(4-chloro-3-methyl-5-isoxazolyl)-3-(trifluoromethyl)benzenecarboxamide
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Description
N-(4-chloro-3-methyl-5-isoxazolyl)-3-(trifluoromethyl)benzenecarboxamide is a useful research compound. Its molecular formula is C12H8ClF3N2O2 and its molecular weight is 304.65. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Molecular Interactions
- Studies on compounds with similar isoxazole and trifluoromethyl groups have focused on analyzing their molecular structures, demonstrating interactions like hydrogen bonding and planarity between different molecular groups. These insights can be crucial for understanding the reactivity and potential binding mechanisms of similar compounds in biological systems or in material sciences (Rodier et al., 1993).
Synthesis and Characterization
- Research has been conducted on the synthesis and characterization of novel isoxazole compounds, indicating that these molecules can exhibit a range of biological activities, including anti-inflammatory and antitumor properties. This suggests that similar compounds could be synthesized and evaluated for pharmaceutical applications (Hao-fei, 2011).
Drug Design and Pharmacological Activity
- Certain isoxazole derivatives have been identified as potent inhibitors for specific biological targets, such as glycine transporters, highlighting their potential in designing drugs for neurological conditions (Yamamoto et al., 2016). This underscores the relevance of structurally similar compounds in medicinal chemistry for targeting various diseases.
Antimicrobial and Antitumor Activities
- Novel sulfamethoxazole polymers have been synthesized from isoxazole derivatives, showing significant antimicrobial activity. This suggests that the chemical manipulation of isoxazole compounds can lead to new materials with potential applications in combating infections (Thamizharasi et al., 2002).
Chemical Reactivity and Applications in Agriculture
- The study on the photochemical decomposition of sulfamethoxazole, an isoxazole derivative, reveals insights into the photolability of such compounds, which could have implications for environmental science and the development of light-sensitive agrochemicals (Zhou & Moore, 1994).
Properties
IUPAC Name |
N-(4-chloro-3-methyl-1,2-oxazol-5-yl)-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClF3N2O2/c1-6-9(13)11(20-18-6)17-10(19)7-3-2-4-8(5-7)12(14,15)16/h2-5H,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANBGGXNXXLMVSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1Cl)NC(=O)C2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClF3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.